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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of commercially available field test kits for the detection of arsenic in groundwater. Accurate

and rapid detection of arsenic is crucial for public health and environmental monitoring. This

document outlines the principles of common field testing methods, compares the performance

of various kits, and provides step-by-step instructions for their use.

Introduction to Arsenic Field Test Kits
Arsenic contamination of groundwater is a significant global health concern. Field test kits

provide a convenient and rapid method for screening water sources for arsenic, particularly in

resource-limited settings.[1] The majority of these kits are based on the Gutzeit method, where

inorganic arsenic (As³⁺ and As⁵⁺) is converted to arsine gas (AsH₃).[1][2] This gas then reacts

with a test strip, typically impregnated with mercuric bromide, to produce a colored stain.[1][2]

[3] The intensity of the color is proportional to the arsenic concentration in the water sample.

Several types of field test kits are available, primarily categorized as:

Colorimetric Kits: These are the most common type and rely on visual comparison of the test

strip color to a calibrated color chart to estimate the arsenic concentration.[4]

Digital Kits: These kits use a portable digital reader to analyze the color of the test strip,

reducing the subjectivity and potential for user error associated with visual color matching.[5]
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Data Presentation: Comparison of Arsenic Field Test
Kits
The selection of an appropriate field test kit depends on various factors, including the required

detection limit, accuracy, precision, and ease of use. The following table summarizes the

performance characteristics of several commercially available arsenic test kits based on

available data.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kit Name
Detection
Principle

Detection
Range (ppb)

Reaction Time
Reported
Performance

Quick™ II

Arsenic Test Kit

Colorimetric

(Gutzeit Method)

0, 3, 7, 10, 15,

20, 25, 30, 35,

40, 50, 60, 80,

100, 130, 200,

>200

12-14 minutes[6]

[7]

Reported to

provide accurate

and precise

estimates of

arsenic.[8]

Performance

verified by the

USEPA through

the ETV

program.[9]

LaMotte Arsenic

Test Kit

Colorimetric

(Gutzeit Method)

0, 4, 8, 12, 16,

20, 24, 32, 40,

60, 80, 120, 160,

200, 400

~15 minutes[4]

Reported to

provide accurate

and precise

estimates of

arsenic.[8]

Hach Arsenic

Test Kit

Colorimetric

(Gutzeit Method)

0, 10, 30, 50, 70,

300, 500

30-35

minutes[10]

Studies have

shown that this

kit may

underestimate

arsenic

concentrations.

[8]

Merck Arsenic

Test

Colorimetric

(Gutzeit Method)
5-500

20 minutes (for

117917)

Performance

reported as

either accurate

or precise, but

not both in one

study.[8]

Ascel® Arsenic

Test Kit

Colorimetric

(Gutzeit Method)

0, 5, 10, 20, 30,

50, 75, 100, 200,

300, 400, 500,

750, 1000

7 minutes[11]

Patented method

using non-

hazardous

chemicals.[11]
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Palintest

Arsenator

(Digital)

Digital Reader 2 - 100 20 minutes[5]

Provides

accurate digital

results, reducing

user-dependent

color matching

errors.[5]

Experimental Protocols
Detailed methodologies for three commonly used arsenic field test kits are provided below. It is

crucial to read and follow the manufacturer's instructions provided with each kit, as procedures

may vary slightly.

Protocol for Quick™ II Arsenic Test Kit
This protocol is a general guide based on available information for the Quick™ II Arsenic Test

Kit.

Materials:

Quick™ II Arsenic Test Kit (including reaction bottle, reagents 1, 2, and 3, and test strips)

100 mL water sample

Timer

Procedure:

Pour 100 mL of the water sample into the reaction bottle.

Add the contents of the First Reagent (Quick™ II) packet to the reaction bottle. Cap the

bottle and shake vigorously for 15 seconds.

Uncap the bottle and add the contents of the Second Reagent packet. Recap and shake

vigorously for 15 seconds.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.filterwater.com/p-432-arsenic-quick-ii-test-kit-50-tests.aspx
https://www.filterwater.com/p-432-arsenic-quick-ii-test-kit-50-tests.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the sample to stand for 2 minutes. This step helps to minimize interference from

sulfide.

Uncap the bottle and add the contents of the Third Reagent packet. Recap and shake for 5

seconds.

Immediately uncap the bottle and insert the test strip into the turret of the cap, ensuring the

reactive pad faces inwards. Screw the cap back onto the bottle.

Allow the reaction to proceed for 10 minutes. During this time, arsine gas is generated and

reacts with the test strip.

After 10 minutes, remove the test strip from the cap.

Visually compare the color of the test strip to the provided color chart within 30 seconds of

removal to determine the arsenic concentration.

Protocol for Hach Arsenic Test Kit (0-500 ppb)
This protocol is a general guide based on available information for the Hach Arsenic Test Kit.

Materials:

Hach Arsenic Test Kit (including reaction bottle, Reagents #1, #2, #3, #4, #5, and test strips)

50 mL water sample

Timer

Procedure:

Fill the reaction bottle to the 50 mL mark with the water sample.

Add the contents of one Reagent #1 Powder Pillow to the sample and swirl to dissolve.

Add the contents of one Reagent #2 Powder Pillow to the sample and swirl to dissolve. The

solution may become cloudy.

Wait for a minimum of 3 minutes.
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Add the contents of one Reagent #3 Powder Pillow to the sample and swirl to dissolve.

Some powder may not dissolve.

Wait for a minimum of 2 minutes, then swirl to mix.

Using the provided plastic scoop, add 2 g of Reagent #4 to the sample and swirl to dissolve.

Add the contents of one Reagent #5 Powder Pillow to the sample.

Immediately attach the cap with the test strip inserted to the reaction bottle. Swirl gently for

approximately 3 seconds. Do not shake or invert.

Allow the reaction to proceed undisturbed for 30 minutes (but no more than 35 minutes).

After the reaction time, remove the test strip and immediately compare the color to the chart

on the test strip bottle.

Protocol for Merck MQuant® Arsenic Test (0.005-0.50
mg/L)
This protocol is a general guide based on available information for the Merck MQuant® Arsenic

Test.

Materials:

Merck MQuant® Arsenic Test Kit (including reaction tube, Reagent As-1, Reagent As-2, and

test strips)

5 mL water sample

Distilled water

Timer

Procedure:

Place 5 mL of the water sample into the reaction tube.
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Add 5 mL of distilled water to the reaction tube.

Add one level orange micro-spoon of Reagent As-1 and swirl until the reagent is completely

dissolved.

Add one level red dosing spoon of Reagent As-2 and immediately close the reaction tube

with the screw cap.

Flip up the black test strip holder integrated into the screw cap, with the white dot facing you.

Immediately insert the test strip into the opening, reaction zone first, as far as the mark, and

then flip the test strip holder down completely.

Allow the reaction to proceed for 20 minutes, swirling two or three times during this period.

Ensure the test strip does not come into contact with the solution.

After 20 minutes, remove the test strip, briefly dip it into distilled water, and shake off excess

liquid.

Compare the color of the reaction zone with the color fields on the label to determine the

arsenic concentration.

Visualizations
The following diagrams illustrate the chemical signaling pathway of the Gutzeit method and a

generalized experimental workflow for arsenic field test kits.
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Caption: Chemical reaction pathway for arsenic detection using the Gutzeit method.
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Caption: Generalized experimental workflow for colorimetric arsenic field test kits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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